Cas no 9004-10-8 (Exubera)

• Product Name: Exubera
• CAS No: 9004-10-8
• MF: C₂₅₆H₃₈₁N₆₅O₇₇S₆
• MW: 5793.54369235039
• CID: 86210
• Update Time: 2024-03-01

Exubera Chemical and Physical Properties

Names and Identifiers

• INSULIN
• INSULIN SODIUM SALT
• INSULIN PORC
• INSULIN (PORCINE)
• INSULIN HUMAN
• INSULIN BOVINE PANCREAS
• actrapid
• decurvon
• Humilin
• Iletin
• Insular
• Insulin Injection
• Insulyl
• Intesulin B
• Iszilin
• LinBit
• Musulin
• Exubera
• Insulin recombinant
• Endopancrine
• Dermulin
• insulin-human
• Dal-insulinum
• Insulin, dalanated
• Insulina dalanatada
• AERx
• Insulinum dalanatum
• insulin (recombinant)
• Dalanated insulin [INN]
• Insulini injectio neutralis
• Insulina iniettabile neutra
• Injectable insulini neutrale
• Inyectable neutro de insulina
• Insulinum dalanatum [INN-Latin]
• Insulin, dalanated [USAN:I

• Inchi： 1S/C256H381N65O77S6/c1-29-130(23)202(311-190(337)103-258)250(391)315-200(128(19)20)246(387)286-158(75-82-197(347)348)216(357)281-154(70-77-186(261)333)220(361)306-181-115-402-403-116-182-241(382)303-176(110-323)238(379)293-161(88-122(7)8)224(365)294-167(95-139-53-61-145(328)62-54-139)227(368)282-153(69-76-185(260)332)217(358)289-160(87-121(5)6)222(363)283-157(74-81-196(345)346)219(360)301-173(101-188(263)335)233(374)297-169(97-141-57-65-147(330)66-58-141)230(371)307-180(240(381)302-174(254(395)396)102-189(264)336)114-401-400-113-179(213(354)272-106-191(338)277-152(72-79-194(341)342)215(356)280-150(51-42-84-270-256(266)267)211(352)271-107-192(339)278-165(93-137-46-36-32-37-47-137)226(367)296-166(94-138-48-38-33-39-49-138)229(370)298-170(98-142-59-67-148(331)68-60-142)236(377)318-205(134(27)326)253(394)321-85-43-52-184(321)244(385)284-151(50-40-41-83-257)221(362)319-206(135(28)327)255(397)398)309-247(388)199(127(17)18)314-234(375)163(90-124(11)12)291-228(369)168(96-140-55-63-146(329)64-56-140)295-223(364)159(86-120(3)4)288-209(350)132(25)276-214(355)156(73-80-195(343)344)285-245(386)198(126(15)16)313-235(376)164(91-125(13)14)292-232(373)172(100-144-105-269-119-275-144)300-237(378)175(109-322)279-193(340)108-273-212(353)178(112-399-404-117-183(308-242(181)383)243(384)317-204(133(26)325)251(392)304-177(111-324)239(380)316-203(131(24)30-2)249(390)310-182)305-225(366)162(89-123(9)10)290-231(372)171(99-143-104-268-118-274-143)299-218(359)155(71-78-187(262)334)287-252(393)207(208(265)349)320-248(389)201(129(21)22)312-210(351)149(259)92-136-44-34-31-35-45-136/h31-39,44-49,53-68,104-105,118-135,149-184,198-207,322-331H,29-30,40-43,50-52,69-103,106-117,257-259H2,1-28H3,(H2,260,332)(H2,261,333)(H2,262,334)(H2,263,335)(H2,264,336)(H2,265,349)(H,268,274)(H,269,275)(H,271,352)(H,272,354)(H,273,353)(H,276,355)(H,277,338)(H,278,339)(H,279,340)(H,280,356)(H,281,357)(H,282,368)(H,283,363)(H,284,385)(H,285,386)(H,286,387)(H,287,393)(H,288,350)(H,289,358)(H,290,372)(H,291,369)(H,292,373)(H,293,379)(H,294,365)(H,295,364)(H,296,367)(H,297,374)(H,298,370)(H,299,359)(H,300,378)(H,301,360)(H,302,381)(H,303,382)(H,304,392)(H,305,366)(H,306,361)(H,307,371)(H,308,383)(H,309,388)(H,310,390)(H,311,337)(H,312,351)(H,313,376)(H,314,375)(H,315,391)(H,316,380)(H,317,384)(H,318,377)(H,319,362)(H,320,389)(H,341,342)(H,343,344)(H,345,346)(H,347,348)(H,395,396)(H,397,398)(H4,266,267,270)/t130-,131-,132+,133+,134+,135+,149+,150+,151+,152+,153+,154+,155+,156+,157+,158+,159+,160+,161+,162+,163+,164+,165+,166+,167+,168+,169+,170+,171+,172+,173+,174+,175+,176+,177+,178+,179+,180+,181+,182-,183+,184+,198+,199+,200+,201+,202+,203+,204+,205+,206+,207+/m1/s1
• InChI Key： YAJCHEVQCOHZDC-QMMNLEPNSA-N
• SMILES： S1C[C@@H](C(NCC(N[C@@H](CCC(=O)O)C(N[C@@H](CCCNC(=N)N)C(NCC(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](CC2C=CC(=CC=2)O)C(N[C@@H]([C@H](C)O)C(N2CCC[C@H]2C(N[C@H](C(N[C@H](C(=O)O)[C@H](C)O)=O)CCCCN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@H](C(C)C)NC([C@H](CC(C)C)NC([C@H](CC2C=CC(=CC=2)O)NC([C@H](CC(C)C)NC([C@H](C)NC([C@H](CCC(=O)O)NC([C@H](C(C)C)NC([C@H](CC(C)C)NC([C@H](CC2=CNC=N2)NC([C@H](CO)NC(CNC([C@H](CSSC[C@H]2C(N[C@@H]([C@H](C)O)C(N[C@@H](CO)C(N[C@H](C(N[C@H](CSSC[C@@H](C(N2)=O)NC([C@H](CCC(N)=O)NC([C@H](CCC(=O)O)NC([C@H](C(C)C)NC([C@H]([C@H](C)CC)NC(CN)=O)=O)=O)=O)=O)C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CCC(N)=O)C(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CC2C=CC(=CC=2)O)C(N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)CS1)=O)=O)=O)CCC(=O)O)=O)CC(C)C)=O)=O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)=O)=O)[C@H](C)CC)=O)=O)=O)NC([C@H](CC(C)C)NC([C@H](CC1=CNC=N1)NC([C@H](CCC(N)=O)NC([C@H](C(N)=O)NC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 5791.629
• Monoisotopic Mass: 5789.622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 78
• Hydrogen Bond Acceptor Count: 89
• Heavy Atom Count: 404
• Rotatable Bond Count: 178
• Complexity: 14600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 52
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2450

Experimental Properties

• Color/Form: solution
• Density: 1.09 g/cm3
• Melting Point: 233 ºC
• Solubility: acidified water, pH 2.0: 2 mg/mL
• LogP: 4.81770

Exubera Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10
• RTECS：NM8900250
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides